Cas no 1213315-31-1 ((2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL)

• Product Name: (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL
• CAS No: 1213315-31-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 4563216
• Update Time: 2025-11-02

(2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-4-(ethylthio)-, (βR)-

• Inchi： 1S/C10H15NOS/c1-2-13-9-5-3-8(4-6-9)10(11)7-12/h3-6,10,12H,2,7,11H2,1H3/t10-/m0/s1
• InChI Key： LLUBRYRBSJQHRX-JTQLQIEISA-N
• SMILES： C(O)[C@H](N)C1=CC=C(SCC)C=C1

Additional information on (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL

Comprehensive Guide to (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL (CAS No. 1213315-31-1)

(2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL (CAS No. 1213315-31-1) is a chiral amino alcohol derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its ethylthiophenyl moiety and amino alcohol functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and structural features make it valuable for applications in drug discovery, asymmetric synthesis, and material science.

The molecular structure of (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL includes a thiophene ring substituted with an ethyl group, which enhances its lipophilicity and potential for crossing biological membranes. The presence of both amino and hydroxyl groups allows for diverse chemical modifications, making it a key building block in medicinal chemistry. Researchers are particularly interested in its role in developing chiral catalysts and pharmaceutical intermediates, as its stereocenter can influence the enantioselectivity of reactions.

In recent years, the demand for (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL has surged due to its potential applications in treating neurological disorders and inflammatory diseases. Its structural similarity to naturally occurring amino acids and neurotransmitters makes it a candidate for modulating biological pathways. Additionally, the rise of green chemistry and sustainable synthesis methods has spurred interest in optimizing its production using eco-friendly catalysts and solvents.

From a market perspective, (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL is increasingly sought after by pharmaceutical companies and research institutions. Its role in the development of small-molecule drugs and bioconjugates aligns with the growing trend toward personalized medicine and targeted therapies. The compound's compatibility with modern analytical techniques, such as HPLC and NMR spectroscopy, further enhances its utility in quality control and structural characterization.

For researchers and industry professionals, understanding the synthetic routes to (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL is crucial. Common methods include asymmetric hydrogenation of ketones or reductive amination of corresponding aldehydes. Recent advancements in enzymatic catalysis and flow chemistry have improved the efficiency and scalability of these processes, reducing costs and environmental impact.

In summary, (2R)-2-AMINO-2-(4-ETHYLTHIOPHENYL)ETHAN-1-OL (CAS No. 1213315-31-1) is a promising compound with broad applications in drug development and chemical synthesis. Its unique properties and compatibility with cutting-edge technologies position it as a valuable asset in the evolving landscape of pharmaceutical and material sciences. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemistry.